Cas no 4320-85-8 (5,5-dimethyl-4,5-dihydro-1H-pyrazole)

• Product Name: 5,5-dimethyl-4,5-dihydro-1H-pyrazole
• CAS No: 4320-85-8
• MF: C₅H₁₀N₂
• MW: 98.1463007926941
• CID: 2666367
• PubChem ID: 557772
• Update Time: 2025-06-14

5,5-dimethyl-4,5-dihydro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4,5-Dihydro-5,5-dimethyl-1H-pyrazole
• 5,5-dimethyl-1,4-dihydropyrazole
• 5,5-dimethyl-4,5-dihydro-1H-pyrazole
• 5,5-Dimethyl-2-pyrazoline
• 5,5-Dimethyl-.DELTA.[2]-pyrazoline
• 5-dimethylpyrazoline
• DTXCID50290757
• 5,5-Dimethyl-4,5-dihydro-1H-pyrazole #
• 895-479-3
• 1H-Pyrazole, 4,5-dihydro-5,5-dimethyl-
• DTXSID10339676
• 4320-85-8
• Q63392828
• EN300-26972926
• FLYZAKYDSFYRRD-UHFFFAOYSA-N

• Inchi： 1S/C5H10N2/c1-5(2)3-4-6-7-5/h4,7H,3H2,1-2H3
• InChI Key： FLYZAKYDSFYRRD-UHFFFAOYSA-N
• SMILES： N1C(C)(C)CC=N1

Computed Properties

• Exact Mass: 98.084398327Da
• Monoisotopic Mass: 98.084398327Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 94.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 24.4Ų

Additional information on 5,5-dimethyl-4,5-dihydro-1H-pyrazole

Recent Advances in the Study of 5,5-dimethyl-4,5-dihydro-1H-pyrazole (CAS: 4320-85-8) in Chemical Biology and Pharmaceutical Research

The compound 5,5-dimethyl-4,5-dihydro-1H-pyrazole (CAS: 4320-85-8) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic scaffold serves as a privileged structure in medicinal chemistry, exhibiting diverse biological activities. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive molecules and its direct pharmacological effects.

Structural analysis reveals that the 5,5-dimethyl substitution pattern on the pyrazoline ring confers enhanced stability to this compound compared to its unsubstituted counterparts. This stability makes it particularly valuable for drug discovery applications where metabolic stability is crucial. X-ray crystallography studies published in 2023 have provided new insights into the conformational preferences of this molecule, which are critical for understanding its interactions with biological targets.

In pharmacological research, several recent publications have explored the compound's potential as a scaffold for developing kinase inhibitors. A 2024 study in the Journal of Medicinal Chemistry demonstrated that derivatives of 5,5-dimethyl-4,5-dihydro-1H-pyrazole show promising activity against cyclin-dependent kinases (CDKs), with particular potency against CDK2. The lead compound in this series exhibited IC50 values in the low nanomolar range, suggesting potential applications in cancer therapy.

Another significant development involves the use of this compound as a building block for fluorescent probes. Researchers have recently developed novel pyrazoline-based fluorophores by modifying the 4320-85-8 scaffold, which show exceptional photostability and large Stokes shifts. These properties make them valuable tools for bioimaging applications, particularly in live-cell microscopy studies where photobleaching is a major concern.

The synthetic accessibility of 5,5-dimethyl-4,5-dihydro-1H-pyrazole has also been improved through recent methodological advances. A 2023 paper in Organic Letters described a novel catalytic system for the efficient synthesis of this scaffold under mild conditions, significantly improving yield and reducing byproduct formation compared to traditional methods. This development is particularly important for scaling up production for pharmaceutical applications.

In terms of safety and toxicology, new preclinical data from 2024 suggests that the parent compound shows favorable pharmacokinetic properties with low acute toxicity in animal models. However, researchers caution that specific derivatives may require individual safety assessments, as biological activity can vary significantly with minor structural modifications to the core scaffold.

Looking forward, the versatility of 5,5-dimethyl-4,5-dihydro-1H-pyrazole positions it as a promising candidate for multiple therapeutic areas. Current research directions include its application in neurodegenerative disease drug discovery, where its ability to cross the blood-brain barrier is being investigated, and in anti-inflammatory compounds, where preliminary results show modulation of NF-κB signaling pathways.